Cas no 1003710-01-7 (2,5-Difluoro-3-methylbenzoic acid)

2,5-Difluoro-3-methylbenzoic acid structure
1003710-01-7 structure
Product Name:2,5-Difluoro-3-methylbenzoic acid
CAS No:1003710-01-7
MF:C8H6F2O2
MW:172.128849506378
CID:97654
PubChem ID:44887031
Update Time:2024-11-04

2,5-Difluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-3-methylbenzoic acid
    • Benzoic acid, 2,5-difluoro-3- methyl-
    • CTK0G9194
    • MolPort-002-462-200
    • PubChem8237
    • SBB065054
    • BENZOIC ACID, 2,5-DIFLUORO-3-METHYL-
    • A16188
    • J-507328
    • MFCD09835286
    • FS-6464
    • CS-0364962
    • DTXSID20661258
    • AM62249
    • AKOS006329184
    • 2,5-Difluoro-3-methylbenzoicacid
    • 1003710-01-7
    • MDL: MFCD09835286
    • Inchi: 1S/C8H6F2O2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: PATNBLNHYHHRQH-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)O)=CC(=CC=1C)F

Computed Properties

  • Exact Mass: 172.034
  • Monoisotopic Mass: 172.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.359
  • Boiling Point: 260 ºC
  • Flash Point: 111 ºC
  • PSA: 37.30000
  • LogP: 1.97140
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Difluoro-3-methylbenzoic acid Security Information

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